Cas no 10317-05-2 (3,6-Dimethylocta-2,6-diene-4,5-diol)

3,6-Dimethylocta-2,6-diene-4,5-diol structure
10317-05-2 structure
Product name:3,6-Dimethylocta-2,6-diene-4,5-diol
CAS No:10317-05-2
MF:C10H18O2
MW:170.248723506927
CID:2657005
PubChem ID:535030

3,6-Dimethylocta-2,6-diene-4,5-diol Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dimethyl-2,6-octadiene-4,5-diol
    • 3,6-dimethylocta-2,6-diene-4,5-diol
    • AGN-PC-0JSI4B
    • 3,6-Dimethylocta-2,6-diene-4,5-diol
    • Inchi: 1S/C10H18O2/c1-5-7(3)9(11)10(12)8(4)6-2/h5-6,9-12H,1-4H3
    • InChI Key: HWHGYTZXQDWYMB-UHFFFAOYSA-N
    • SMILES: OC(C(=CC)C)C(C(=CC)C)O

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.5

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